Cas no 1048962-84-0 ([(3S)-oxolan-3-yl]methanamine)

[(3S)-oxolan-3-yl]methanamine Properties

Names and Identifiers

• 3-Furanmethanamine, tetrahydro-, (3S)-
• (3S)-tetrahydro-3-Furanmethanamine
• (S)-1-Tetrahydrofuran-3-ylmethanamine
• [(3S)-oxolan-3-yl]methanamine,hydrochloride
• (3s)-oxolan-3-ylmethanamine
• (S)-1-Tetrahydrofuran-3-y...
• (S)-Tetrahydrofuranmethanamine
• (S)-(Tetrahydrofuran-3-yl)methanamine
• [(3S)-oxolan-3-yl]methanamine
• AK170332
• AMOT0061
• CINJIXGRSTYIHP-YFKPBYRVSA-N
• (S)-tetrahydrofuran-3-ylmethylamine
• (S)-1-Tetrahydrofuran-3-methanamine
• FCH1174603
• [(3S)-Tetrahydrofuran-3-yl]methanamine
• (S);-(Tetrahydrofuran-3-yl);methanamine
• ST1271434
• FT-0
• (S)-1-(Tetrahydro-furan-3-yl)-methylamine
• AKOS024438328
• A896140
• (3S)-Tetrahydro-3-furanmethanamine
• AM20070699
• CS-0053039
• SCHEMBL3700103
• (S)-(tetrahydrofuran-3-yl)methanamine
• 1048962-84-0
• MFCD17015964
• EN300-2994121
• P12031
• AS-51166
• (S)-1-Tetrahydrofuran-3-ylMethanaMine
• +Expand

• MDL： MFCD17015964
• InChIKey： CINJIXGRSTYIHP-YFKPBYRVSA-N
• Inchi： 1S/C5H11NO/c6-3-5-1-2-7-4-5/h5H,1-4,6H2/t5-/m0/s1
• SMILES： O1C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])N([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 137.06100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 101.084063974g/mol
• Heavy Atom Count: 7
• Complexity: 56
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 35.2

Experimental Properties

• LogP: 1.48390
• PSA: 35.25000
• Boiling Point: 156.0±13.0 °C at 760 mmHg
• Vapor Pressure: 2.9±0.3 mmHg at 25°C
• Flash Point: 45.6±0.0 °C
• Density: 0.967